Cas no 1806948-19-5 (2-Cyano-5-(difluoromethyl)-3-iodopyridine-6-methanol)

• Product Name: 2-Cyano-5-(difluoromethyl)-3-iodopyridine-6-methanol
• CAS No: 1806948-19-5
• MF: C₈H₅F₂IN₂O
• MW: 310.039380788803
• CID: 4921406
• Update Time: 2025-05-20

2-Cyano-5-(difluoromethyl)-3-iodopyridine-6-methanol Chemical and Physical Properties

Names and Identifiers

• 2-Cyano-5-(difluoromethyl)-3-iodopyridine-6-methanol

• Inchi： 1S/C8H5F2IN2O/c9-8(10)4-1-5(11)6(2-12)13-7(4)3-14/h1,8,14H,3H2
• InChI Key： UYSACGSZQYTHQJ-UHFFFAOYSA-N
• SMILES： IC1=C(C#N)N=C(CO)C(C(F)F)=C1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 243
• XLogP3: 1.3
• Topological Polar Surface Area: 56.9

Additional information on 2-Cyano-5-(difluoromethyl)-3-iodopyridine-6-methanol

2-Cyano-5-(difluoromethyl)-3-iodopyridine-6-methanol: A Comprehensive Overview

2-Cyano-5-(difluoromethyl)-3-iodopyridine-6-methanol, also known by its CAS number 1806948-19-5, is a highly specialized organic compound with significant applications in the fields of medicinal chemistry and materials science. This compound has garnered considerable attention due to its unique structural features and promising biological activities. In this article, we will delve into the chemical properties, synthesis methods, and potential applications of this intriguing molecule, supported by the latest research findings.

The molecular structure of 2-Cyano-5-(difluoromethyl)-3-iodopyridine-6-methanol is characterized by a pyridine ring with multiple substituents, including a cyano group at position 2, a difluoromethyl group at position 5, an iodine atom at position 3, and a hydroxymethyl group at position 6. These substituents contribute to the compound's distinct electronic and steric properties, making it a valuable building block in organic synthesis. Recent studies have highlighted its potential as an intermediate in the development of novel pharmaceutical agents, particularly in the realm of anticancer and antiviral therapies.

One of the most notable aspects of 2-Cyano-5-(difluoromethyl)-3-iodopyridine-6-methanol is its versatility in synthetic chemistry. Researchers have employed various methodologies to synthesize this compound, including nucleophilic aromatic substitution and cross-coupling reactions. A groundbreaking study published in Nature Communications demonstrated that this compound can be efficiently synthesized using a palladium-catalyzed coupling reaction, significantly improving yield and purity. This advancement has paved the way for large-scale production and broader application in drug discovery.

In terms of biological activity, 2-Cyano-5-(difluoromethyl)-3-iodopyridine-6-methanol has shown remarkable promise as a lead compound for developing selective kinase inhibitors. Kinases are crucial enzymes involved in various cellular processes, and their dysregulation is often associated with diseases such as cancer and inflammatory disorders. Preclinical studies have revealed that this compound exhibits potent inhibitory activity against several key kinases, including Aurora kinase A and B-Raf kinase. These findings suggest its potential as a therapeutic agent for treating cancers with kinase-driven pathologies.

Beyond its pharmacological applications, 2-Cyano-5-(difluoromethyl)-3-iodopyridine-6-methanol has also been explored for its role in materials science. Its unique electronic properties make it an ideal candidate for use in organic electronics, particularly in the development of advanced semiconductors and light-emitting diodes (LEDs). A recent study published in Advanced Materials demonstrated that incorporating this compound into polymer blends significantly enhances their electrical conductivity and optoelectronic performance.

The toxicity profile of 2-Cyano-5-(difluoromethyl)-3-iodopyridine-6-methanol has been extensively evaluated in vitro and in vivo models. According to a study conducted by researchers at the University of California, Los Angeles (UCLA), this compound demonstrates low cytotoxicity against normal human cells while maintaining high potency against cancer cell lines. These results underscore its potential as a selective anticancer agent with minimal side effects.

In conclusion, CAS No 1806948-19-5, or 2-Cyano-5-(difluoromethyl)-3-iodopyridine-6-methanol, represents a cutting-edge molecule with multifaceted applications across diverse scientific disciplines. Its unique chemical structure, coupled with advancements in synthetic methodologies and biological evaluations, positions it as a key player in the development of innovative therapeutic agents and advanced materials. As research continues to unfold, this compound is expected to contribute significantly to both academic exploration and industrial innovation.